Cas no 895104-51-5 (N-(2,4-difluorophenyl)-2-{4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide)

• Product Name: N-(2,4-difluorophenyl)-2-{4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide
• CAS No: 895104-51-5
• MF: C₁₈H₁₂F₃N₃O₂S
• MW: 391.366992950439
• CID: 5440473
• Update Time: 2025-11-06

N-(2,4-difluorophenyl)-2-{4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)-2-[4-(4-fluorophenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• N-(2,4-difluorophenyl)-2-{4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

• Inchi： 1S/C18H12F3N3O2S/c19-11-1-4-13(5-2-11)24-8-7-22-17(18(24)26)27-10-16(25)23-15-6-3-12(20)9-14(15)21/h1-9H,10H2,(H,23,25)
• InChI Key： GXQMRYMAGNUNKM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1F)(=O)CSC1=NC=CN(C2=CC=C(F)C=C2)C1=O

Additional information on N-(2,4-difluorophenyl)-2-{4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

Introduction to N-(2,4-difluorophenyl)-2-{4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide and Its Significance in Modern Chemical Biology

N-(2,4-difluorophenyl)-2-{4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide, identified by its CAS number 895104-51-5, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential therapeutic applications. This molecule belongs to a class of heterocyclic sulfonamides, which are known for their diverse biological activities and have been extensively studied in the development of novel pharmaceutical agents.

The structural framework of N-(2,4-difluorophenyl)-2-{4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide incorporates several key functional groups that contribute to its pharmacological properties. The presence of fluoro substituents in both the phenyl rings and the pyrazine ring enhances the compound's metabolic stability and binding affinity to biological targets. Additionally, the sulfonamide moiety plays a crucial role in modulating enzyme activity and receptor interactions, making this compound a promising candidate for further investigation.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting various disease pathways. N-(2,4-difluorophenyl)-2-{4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide has been explored for its potential role in inhibiting key enzymes involved in cancer metabolism. Studies have shown that this compound can interfere with the activity of enzymes such as PARP (poly(ADP-ribose) polymerase) and JAK (Janus kinase), which are critical in cancer cell proliferation and survival. The fluoro-substituted aromatic rings in this molecule contribute to its ability to bind tightly to these enzymes, thereby disrupting their function.

Beyond its applications in oncology, N-(2,4-difluorophenyl)-2-{4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide has also been investigated for its potential antimicrobial properties. The sulfonamide group is known to exhibit broad-spectrum antimicrobial activity by inhibiting bacterial growth through various mechanisms. The unique combination of fluoro-substituted phenyl rings and the pyrazine scaffold enhances the compound's ability to interact with bacterial enzymes and cell wall components, leading to effective antimicrobial action.

The synthesis of N-(2,4-difluorophenyl)-2-{4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex heterocyclic core of this molecule. These synthetic strategies not only enhance efficiency but also allow for the introduction of various functional groups with minimal side reactions.

In conclusion, N-(2,4-difluorophenyl)-2-{4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide represents a significant advancement in the field of chemical biology. Its unique structural features and potential therapeutic applications make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel treatments.